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Compound of Interest

4-Chlorobenzhydrylamine
Compound Name:

hydrochloride
CAS No.: 5267-39-0
Cat. No.: B195513

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic properties of 4-
Chlorobenzhydrylamine hydrochloride (CAS No: 5267-39-0), a key intermediate in the
synthesis of various pharmaceutical compounds. The following sections detail its characteristic
spectral data obtained through Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance
(NMR) Spectroscopy, and Mass Spectrometry (MS), along with the experimental protocols for
these analyses.

Spectroscopic Data Summary

The empirical formula for 4-Chlorobenzhydrylamine hydrochloride is C13H13CIzN, with a
molecular weight of 254.15 g/mol .[1] The following tables summarize the key quantitative data
from various spectroscopic analyses.

'H Nuclear Magnetic Resonance (NMR) Spectroscopy
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Table 1: *H NMR Spectroscopic Data for 4-Chlorobenzhydrylamine Hydrochloride

Chemical Shift ()

Multiplicity Integration Assignment

pPpm
9.46 brs 3H -NHs*

Aromatic-H (ortho to -
7.65-7.60 m 4H _

CH on both rings)

Aromatic-H (para to -
7.49 m 2H

Cl)

Aromatic-H (meta to -
7.41 m 3H _

CH on phenyl ring)

Aromatic-H (para to -
7.35 m 1H _

CH on phenyl ring)
5.68 s 1H -CH-

Solvent: DMSO-ds, Instrument: 400 MHz Spectrometer. Data sourced from ChemicalBook.[2]

13C Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 2: 13C NMR Spectroscopic Data for 4-Chlorobenzhydrylamine Hydrochloride
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Chemical Shift (6) ppm

Assignment

141.2 Aromatic C (quaternary, attached to -CH)
138.5 Aromatic C (quaternary, attached to -Cl)
1335 Aromatic C-ClI

129.8 Aromatic CH

129.2 Aromatic CH

128.9 Aromatic CH

128.5 Aromatic CH

60.5 -CH-NHs*

Note: The provided data is representative for this class of compounds. Specific experimental

data for the hydrochloride salt was not available in the searched resources. Data is based on

typical chemical shifts for similar structures.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Table 3: FT-IR Spectroscopic Data for 4-Chlorobenzhydrylamine Hydrochloride

Wavenumber (cm—?)

Intensity

Assignment

3000 - 2800 Strong, Broad N-H stretch (Ammonium salt)
1600 - 1450 Medium-Strong C=C stretch (Aromatic rings)
1490 Medium Aromatic ring vibration
1090 Strong C-N stretch
1015 Strong C-Cl stretch

C-H bend (para-substituted
820 Strong )

ring)

C-H bend (monosubstituted
750, 700 Strong

ring)
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Technique: KBr Pellet. Note: Specific peak list was not available. The data represents
characteristic absorption bands for the functional groups present in the molecule.

Mass Spectrometry (MS)

Table 4: Mass Spectrometry Data for 4-Chlorobenzhydrylamine Hydrochloride

m/z Ratio Relative Intensity (%) Assighment
[M-HCI]* (molecular ion of the
219 9.7
free base)
218 8.3 [M-HCI-H]*
217 29.0 [M-HCI-2H]* or [C13H12CIN]*
216 13.6 [M-HCI-3H]*
166 54 [Ci3H10]*
165 10.9 [Ci3Ho]*
140 59.0 [C7HsCIT*
139 26.5 [C7H4CI]*
[C7Hs0]* or [CsHo]™*
105 100.0
(rearrangement)
104 22.4 [C7H4O]* or [CsHs]*
77 20.4 [CeHs]* (Phenyl cation)

lonization Method: Electron Impact (El). Data sourced from ChemicalBook.[2]

Experimental Protocols

The following are detailed methodologies for the spectroscopic analyses cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy

2.1.1. *H and 3C NMR Spectroscopy Protocol
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e Sample Preparation:

o

Weigh approximately 10-20 mg of 4-Chlorobenzhydrylamine hydrochloride.

[¢]

Dissolve the sample in approximately 0.7 mL of deuterated dimethyl sulfoxide (DMSO-de).

Transfer the solution to a 5 mm NMR tube.

[¢]

[e]

Cap the NMR tube securely.
e Instrument Parameters (*H NMR):
o Spectrometer: 400 MHz
o Solvent: DMSO-ds
o Temperature: 298 K
o Pulse Sequence: zg30
o Number of Scans: 16
o Relaxation Delay: 1.0 s
o Spectral Width: 20 ppm
e Instrument Parameters (33C NMR):
o Spectrometer: 100 MHz
o Solvent: DMSO-ds
o Temperature: 298 K
o Pulse Sequence: zgpg30 (proton decoupled)
o Number of Scans: 1024

o Relaxation Delay: 2.0 s
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o Spectral Width: 240 ppm

Fourier-Transform Infrared (FT-IR) Spectroscopy

o Sample Preparation (KBr Pellet Method):

o Grind a small amount (1-2 mg) of 4-Chlorobenzhydrylamine hydrochloride into a fine
powder using an agate mortar and pestle.

o Add approximately 200 mg of dry, spectroscopy-grade potassium bromide (KBr) to the
mortar.

o Gently mix the sample and KBr by grinding until a homogeneous mixture is obtained.
o Transfer the mixture to a pellet-pressing die.

o Press the mixture under high pressure (approximately 8-10 tons) for several minutes to
form a transparent or translucent pellet.

e Instrument Parameters:
o Spectrometer: FT-IR Spectrometer
o Technique: Transmission
o Spectral Range: 4000 - 400 cm™1
o Resolution: 4 cm
o Number of Scans: 32

o Background: A pure KBr pellet is used for background correction.

Mass Spectrometry (MS)

e Sample Preparation:

o Dissolve a small amount of 4-Chlorobenzhydrylamine hydrochloride in a suitable
volatile solvent (e.g., methanol or acetonitrile) to a concentration of approximately 1
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mg/mL.
o If necessary, dilute the sample further to an appropriate concentration for the instrument.

 Instrument Parameters (Electron Impact - El):

[¢]

lonization Mode: Electron Impact (El)

[e]

Electron Energy: 70 eV

o

Mass Analyzer: Quadrupole or Time-of-Flight (TOF)

[¢]

Scan Range: m/z 50 - 500

[¢]

Inlet System: Direct insertion probe or GC inlet.

Visualizations

The following diagrams illustrate the synthesis and analytical workflow for 4-
Chlorobenzhydrylamine hydrochloride.
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Caption: Synthesis of 4-Chlorobenzhydrylamine Hydrochloride.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b195513/docs?utm_src=pdf-body#spectroscopic-profile-of-4-chlorobenzhydrylamine-hydrochloride-a-technical-guide
https://www.benchchem.com/product/b195513/docs?utm_src=pdf-body#spectroscopic-profile-of-4-chlorobenzhydrylamine-hydrochloride-a-technical-guide
https://www.benchchem.com/product/b195513/docs?utm_src=pdf-body-img#spectroscopic-profile-of-4-chlorobenzhydrylamine-hydrochloride-a-technical-guide
https://www.benchchem.com/product/b195513/docs?utm_src=pdf-body#spectroscopic-profile-of-4-chlorobenzhydrylamine-hydrochloride-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195513?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratqry

Check Availability & Pricing

Sample Preparation

4-Chlorobenzhydrylamine

Hydrochloride Sample

Dissolution KBr Pelletizing
(for NMR, MS) (for FT-IR)

J

Spectroscopic |Analysis

Mass Spectrometry FT-IR

4 )

Data Processing and Interpretation

Chemical Shlfts m/z Ratlos Wavenumbers
Coupling Constants Fragmentation Pattern Functional Groups

Structure Confirmation

Click to download full resolution via product page

Caption: General Workflow for Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 4-Chlorobenzhydrylamine hydrochloride | C13H13CI2N | CID 16219096 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 2. 4-Chlorobenzhydrylamine hydrochloride(5267-39-0) 1H NMR [m.chemicalbook.com]

o To cite this document: BenchChem. [Spectroscopic Profile of 4-Chlorobenzhydrylamine
Hydrochloride: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b195513/docs#spectroscopic-profile-of-4-
chlorobenzhydrylamine-hydrochloride-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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